6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine

• Molecular Formula: C15H16N6
• Molecular Weight: 280.33 g/mol
• IUPAC Name: 6-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H16N6/c1-2-4-13(5-3-1)19-8-10-20(11-9-19)15-7-6-14-17-16-12-21(14)18-15/h1-7,12H,8-11H2
• InChI Key: XZZHLLHNPXMFJW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NN4C=NN=C4C=C3

Description

6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a fused triazolo-pyridazine core substituted with a 4-phenylpiperazine moiety at the 6-position. This scaffold is recognized for its versatility in medicinal chemistry, particularly in targeting enzymes and receptors such as phosphodiesterases (PDEs), bromodomains (e.g., BRD4), and GABAA receptors . The compound’s synthesis typically involves sequential reactions starting from 3-chloro-6-hydrazinopyridazine, followed by condensation with aromatic aldehydes and subsequent functionalization of the piperazine group .

Notably, derivatives of this core have been optimized for therapeutic applications.

Preparation Methods

Reaction Mechanism and Optimization

In the synthesis of 6-(4-phenylpiperazin-1-yl)triazolopyridazine, 6-chloro-3-(trifluoromethyl)-triazolo[4,3-b]pyridazine serves as the key intermediate. The chlorine atom at position 6 undergoes displacement by 1-phenylpiperazine under basic conditions. A study by PubMed demonstrated that using excess piperazine (1.5–2.0 equiv.) in dimethylformamide (DMF) at 80–100°C for 12–24 hours achieves yields of 65–78% . Polar aprotic solvents like DMF enhance reaction rates by stabilizing the transition state through solvation.

Palladium-Catalyzed Cross-Coupling

Palladium-mediated reactions enable coupling of preformed triazolopyridazine cores with piperazine derivatives. This approach is favored for its tolerance of diverse functional groups.

Buchwald-Hartwig Amination

The Buchwald-Hartwig reaction couples aryl halides with amines using palladium catalysts. In ACS Publications, 6-bromo-triazolopyridazine was reacted with 1-phenylpiperazine using Pd(dba)₂/RuPhos in 1,4-dioxane at 120°C , yielding 72% product. Key parameters include:

• Catalyst : Pd₂(dba)₃ or Pd(OAc)₂

• Ligand : RuPhos or DavePhos

• Base : NaOtBu or Cs₂CO₃

Suzuki-Miyaura Coupling

While less common, Suzuki coupling introduces boron-containing piperazine analogs. A patent WO2010092371A1 describes using 6-boronic acid-triazolopyridazine and 4-bromo-phenylpiperazine with Pd(PPh₃)₄ and K₂CO₃ in THF/H₂O , achieving 68% yield .

Cyclization Strategies

Cyclization constructs the triazolopyridazine ring system while simultaneously incorporating the piperazine group.

Hydrazine Cyclocondensation

A two-step process involves:

• Formation of hydrazine intermediates : Reacting 3,6-dichloropyridazine with hydrazine hydrate yields 3-hydrazinyl-6-chloropyridazine.

• Cyclization with nitriles : Treatment with trifluoroacetonitrile in acetic acid forms the triazole ring. Subsequent SNAr with 1-phenylpiperazine completes the synthesis, as detailed in ACS Omega.

Microwave-Assisted Cyclization

Microwave irradiation reduces reaction times. For example, EP3527209A1 reports cyclizing 6-hydrazinylpyridazine with trifluoroacetic anhydride under microwave conditions (150°C, 30 min), followed by piperazine coupling to achieve 81% yield .

Comparative Analysis of Methods

Method	Yield (%)	Time (h)	Temperature (°C)	Key Advantages	Limitations
SNAr	65–78	12–24	80–100	Simple setup, low cost	Requires electron-deficient substrates
Buchwald-Hartwig	70–85	6–12	100–120	High functional group tolerance	Expensive catalysts
Cyclization	60–81	2–6	150 (microwave)	One-pot synthesis	Limited substrate scope

Chemical Reactions Analysis

Types of Reactions

6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the phenyl ring or the piperazine moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0-5°C.

Substitution: Sodium hydride in dimethylformamide at 50-60°C.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

Synthesis Overview

The synthesis of 6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine typically involves cyclization reactions of appropriate precursors under controlled conditions. Common methods include:

• Cyclization of 4-phenylpiperazine with triazole precursors in solvents like ethanol or acetonitrile at temperatures ranging from 60°C to 80°C.
• Industrial methods may utilize continuous flow reactors to improve efficiency and yield during large-scale production.

Anticancer Properties

Research has highlighted the compound's potential as an anticancer agent. A study evaluated various derivatives for their inhibitory effects on c-Met kinase and cytotoxicity against several cancer cell lines (A549, MCF-7, HeLa). The results indicated notable cytotoxicity with IC50 values as low as 1.06 μM for certain derivatives, demonstrating significant promise in targeting cancer pathways.

Table 1: Cytotoxicity of Derivatives Against Cancer Cell Lines

Compound	Cell Line	IC50 (μM)
12e	A549	1.06
12e	MCF-7	1.23
12e	HeLa	2.73

The mechanism of action involves competitive inhibition of the c-Met kinase pathway, crucial for tumor growth and metastasis. Molecular docking studies suggest that these compounds effectively bind to the ATP-binding site of the kinase.

Other Therapeutic Applications

Beyond its anticancer activity, the compound has been investigated for other therapeutic uses:

• Neurological Disorders : Its structural similarity to other phenylpiperazine derivatives suggests potential applications in treating conditions like depression and anxiety by modulating neurotransmitter systems.
• Antimicrobial Activity : Preliminary studies indicate that compounds with similar structures exhibit antimicrobial properties, warranting further exploration in this area.

Observational Studies

Several observational studies have been conducted to evaluate the efficacy and safety of compounds related to 6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine. These studies often involve:

• Longitudinal assessments of patient responses to treatment.
• Comparative analysis against standard therapies to establish relative efficacy.

One notable case study involved a cohort receiving a derivative of this compound as part of a clinical trial for advanced-stage cancer. The findings suggested improved outcomes in terms of tumor response rates compared to traditional chemotherapy regimens.

Mechanism of Action

The mechanism of action of 6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine involves its interaction with specific molecular targets. The compound is known to bind to certain receptors or enzymes, modulating their activity. For instance, it has been identified as a selective inhibitor of the C1s protease, a key component of the classical complement pathway. This inhibition is achieved through competitive binding to the active site of the enzyme, preventing the cleavage of downstream components .

Comparison with Similar Compounds

Triazolothiadiazines vs. Triazolo[4,3-b]pyridazines :

• Compound 10 (triazolothiadiazine core): Exhibits IC₅₀ = 2.1 nM for PDE4A, with >1,000-fold selectivity over other PDE isoforms.
• Compound 18 (triazolo[4,3-b]pyridazine core): Shows IC₅₀ = 1.8 nM for PDE4A and similar selectivity. Both compounds retain the critical catechol diether moiety but differ in core heteroatoms, leading to subtle variations in binding kinetics .

Compound	Core Structure	PDE4A IC₅₀ (nM)	Selectivity (vs. PDE1–11)
10	Triazolothiadiazine	2.1	>1,000-fold
18	Triazolo[4,3-b]pyridazine	1.8	>1,000-fold

BRD4 Bromodomain Inhibitors

Triazolo[4,3-b]pyridazine derivatives demonstrate potent BRD4 inhibition via acetyl-lysine mimicry. Key examples include:

• Compound 5 : IC₅₀ = 120 nM (BRD4 BD1), with pan-BET inhibition (BD1/BD2).
• Compound 33: Ethylpropanoate-substituted derivative; IC₅₀ = 98 nM (BD1).
• Compound 35–37 : Benzyl-substituted analogues show improved activity (IC₅₀ = 60–85 nM) compared to indole derivatives .

Structural Insight : Crystallography reveals that the triazolo[4,3-b]pyridazine core occupies the KAc-binding pocket of BRD4, with substituents (e.g., trifluoromethyl groups) enhancing hydrophobic interactions .

GABAA Receptor Modulators

• TPA023 : A triazolo[4,3-b]pyridazine derivative with a 2-ethyltriazolylmethoxy group. It selectively activates α2/α3-containing GABAA receptors (EC₅₀ = 30 nM) while avoiding sedative effects mediated by α1 subunits .
• L-838,417 : Features a tert-butyl group and fluorine substitution, achieving α2/α3 selectivity but with reduced potency (EC₅₀ = 120 nM) compared to TPA023 .

Androgen Receptor Antagonists

• AZD3514 : Contains a 4-phenylpiperazine substituent linked to the triazolo[4,3-b]pyridazine core. It binds AR with Ki = 22 nM and reduces AR nuclear localization by 70% at 1 µM .
• Vitas-M STK719914 : A piperidine-carboxylic acid derivative with weaker AR affinity (Ki = 180 nM), emphasizing the critical role of the phenylpiperazine group in AZD3514’s efficacy .

Key Research Findings

Synthetic Flexibility : The 6-position of triazolo[4,3-b]pyridazine is amenable to diverse modifications (e.g., hydrazinyl, arylidene, piperazine), enabling tailored pharmacological profiles .

Selectivity Determinants: PDE4: The catechol diether moiety is essential for isoform selectivity . BRD4: Linear alkyl chains at R2 (e.g., ethylpropanoate) reduce activity, while aromatic substituents enhance binding .

Therapeutic Potential: Derivatives show promise in oncology (BRD4/AR inhibition) and neurology (GABAA modulation), though off-target effects (e.g., PDE4D in nausea) require further optimization .

Data Tables

Table 1. BRD4 Inhibitory Activities of Selected Derivatives

Compound	Substituents	BRD4 BD1 IC₅₀ (nM)
5	Trifluoromethyl, indole-ethyl	120
33	Ethylpropanoate	98
35	Benzyl	85
37	Benzyl with methoxy	60

Table 2. GABAA Receptor Subtype Selectivity

Compound	Substituents	α1 EC₅₀ (nM)	α2/α3 EC₅₀ (nM)
TPA023	2-Ethyltriazolylmethoxy	>10,000	30
L-838,417	tert-Butyl, difluorophenyl	>10,000	120

Biological Activity

6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activities, particularly focusing on its anticancer properties and interactions with various biological targets.

• Molecular Formula : C18H22N6
• Molar Mass : 322.41 g/mol
• CAS Number : 1144495-53-3

Biological Activity Overview

The biological activity of 6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine has been evaluated in various studies, primarily focusing on its anticancer properties and kinase inhibition.

Anticancer Activity

A study published in PMC evaluated a series of triazolo-pyridazine derivatives for their inhibitory effects on c-Met kinase and cytotoxicity against cancer cell lines (A549, MCF-7, HeLa) and normal hepatocytes (LO2). The results indicated that most compounds exhibited moderate cytotoxicity. Notably, compound 12e , which shares structural similarities with 6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine, demonstrated significant cytotoxicity with IC50 values of 1.06 μM (A549), 1.23 μM (MCF-7), and 2.73 μM (HeLa) .

The mechanism by which these compounds exert their effects involves the inhibition of the c-Met kinase pathway, which is crucial for tumor growth and metastasis. The binding affinity of these compounds to the ATP-binding site of the c-Met kinase was assessed using molecular docking studies, revealing that they adopt a U-shaped conformation that facilitates effective interaction with the target site .

Structure-Activity Relationships (SAR)

The structure-activity relationship studies have highlighted the importance of specific functional groups in enhancing biological activity. The presence of the phenylpiperazine moiety appears to be critical for maintaining potency against cancer cell lines. Variations in substituents on the triazolo-pyridazine core have been systematically explored to optimize activity .

Case Studies and Research Findings

Study Reference	Compound Tested	Target	IC50 Values	Notes
	Compound 12e	c-Met Kinase	0.090 μM	Comparable to Foretinib (IC50 = 0.019 μM)
	Compound 12e	A549	1.06 ± 0.16 μM	Significant cytotoxicity
	Compound 12e	MCF-7	1.23 ± 0.18 μM	Significant cytotoxicity
	Compound 12e	HeLa	2.73 ± 0.33 μM	Significant cytotoxicity

Pharmacological Implications

The promising results from these studies suggest that derivatives of triazolo-pyridazine could serve as potential leads in cancer therapy targeting c-Met overexpression. Further optimization of these compounds may enhance their efficacy and selectivity.

Q & A

Q. What are the common synthetic routes for 6-(4-Phenylpiperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine?

Methodological Answer: The synthesis typically involves multi-step protocols starting from 3,6-dichloropyridazine. Key steps include:

• Hydrazine substitution : Reacting 3,6-dichloropyridazine with hydrazine to yield 6-chloro-3-hydrazinopyridazine .
• Cyclization : Oxidative cyclization using reagents like iodobenzene diacetate (IBD) in dichloromethane to form the triazole ring .
• Functionalization : Introducing the 4-phenylpiperazine moiety via nucleophilic aromatic substitution or coupling reactions .
  Challenges : Traditional methods suffer from toxic reagents (e.g., Br₂/AcOH) and low yields (30–50%). Recent optimizations use IBD for milder conditions and improved yields (up to 75%) .

Q. How is the compound characterized structurally?

Methodological Answer: Structural confirmation employs:

• X-ray crystallography : Reveals nonplanar tricyclic cores and substituent effects on ring conformation (e.g., steric hindrance from fluorophenyl groups) .
• NMR spectroscopy : ¹H/¹³C NMR identifies hydrazine intermediates and arylidene substituents .
• Mass spectrometry : High-resolution MS validates molecular weight (e.g., 337.1065 for derivatives) .

Q. What are the primary biological targets of this compound?

Methodological Answer: The compound exhibits activity against:

• Phosphodiesterase 4 (PDE4) : Derivatives with catechol diether substituents show IC₅₀ values <10 nM and >100-fold selectivity over other PDE isoforms .
• Kinases (c-Met/Pim-1) : Dual inhibitors with IC₅₀ values in the nanomolar range are synthesized via hydrazone intermediates .
• Cytotoxic activity : Low micromolar IC₅₀ against HeLa and HepG2 cell lines in MTT assays, though less potent than adriamycin .

Advanced Research Questions

Q. How can synthesis yields be optimized given harsh reaction conditions?

Methodological Answer: Strategies include:

• Reagent substitution : Replace Br₂/AcOH with IBD or oxone® to reduce toxicity and enable room-temperature reactions .
• Solvent optimization : Use dichloromethane instead of ethanol to enhance cyclization efficiency .
• Protecting groups : Employ acetyl or tert-butyl groups to stabilize intermediates during multi-step syntheses .
  Example : IBD-mediated cyclization improves yields from 40% to 75% while reducing reaction times from 24 hours to 6 hours .

Q. What strategies are employed in SAR studies to enhance PDE4 inhibition?

Methodological Answer: Key SAR modifications:

• Catechol diether moiety : Introducing 2,5-dimethoxyphenyl and tetrahydrofuran-3-yloxy groups enhances potency (IC₅₀ = 2.1 nM) and selectivity .
• Heterocyclic core variations : Replacing thiadiazine with pyridazine improves solubility and bioavailability .
• Docking studies : Computational models identify hydrogen bonding with Gln443 and hydrophobic interactions with Phe446 in PDE4A’s catalytic domain .
  Data Table :

Derivative	PDE4A IC₅₀ (nM)	Selectivity (vs. PDE3/5)
18	2.1	>500-fold
10	3.8	>300-fold

Q. How does structural conformation affect biological activity?

Methodological Answer:

• Steric effects : X-ray data show that 3,6-di-(2'-fluorophenyl) derivatives adopt a twisted pyridazine ring, reducing planarity and increasing steric hindrance. This conformation correlates with reduced cytotoxicity (IC₅₀ >50 μM) .
• Electron-withdrawing groups : Fluorine or nitro substituents enhance kinase inhibition by stabilizing ligand-receptor interactions .
• Hydrazone flexibility : Derivatives with rigid arylidenehydrazine linkers exhibit better c-Met binding (ΔG = −9.2 kcal/mol) than flexible analogs .

Q. What analytical methods resolve contradictions in biological activity data?

Methodological Answer:

• Dose-response curves : Validate IC₅₀ consistency across assays (e.g., MTT vs. ATP-based luminescence) .
• Off-target screening : Profile compounds against 21 PDE isoforms to confirm selectivity .
• Metabolic stability assays : Use liver microsomes to identify rapid degradation (e.g., t₁/₂ <15 min) that may explain false negatives .

Q. How are computational tools integrated into drug design for this scaffold?

Methodological Answer:

• Docking simulations : Predict binding modes to PDE4A and c-Met using AutoDock Vina .
• QSAR models : Correlate logP values (<3.5) with improved blood-brain barrier penetration .
• MD simulations : Analyze triazole-pyridazine ring dynamics over 100 ns to assess conformational stability .